Cas no 866131-84-2 (3-METHYL-5-[(E)-MORPHOLINOMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE)

• Product Name: 3-METHYL-5-[(E)-MORPHOLINOMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE
• CAS No: 866131-84-2
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• MDL: MFCD03305746
• CID: 5235319
• Update Time: 2026-03-08

3-METHYL-5-[(E)-MORPHOLINOMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE Chemical and Physical Properties

Names and Identifiers

• 3-METHYL-5-[(E)-MORPHOLINOMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE
• (5E)-3-methyl-5-[(morpholin-4-yl)methylidene]-1,3-thiazolidine-2,4-dione
• 2,4-Thiazolidinedione, 3-methyl-5-(4-morpholinylmethylene)-

• MDL： MFCD03305746
• Inchi： 1S/C9H12N2O3S/c1-10-8(12)7(15-9(10)13)6-11-2-4-14-5-3-11/h6H,2-5H2,1H3
• InChI Key： KIEVRKKALBHZKA-UHFFFAOYSA-N
• SMILES： CN1C(=O)SC(=CN2CCOCC2)C1=O

Additional information on 3-METHYL-5-[(E)-MORPHOLINOMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE

Comprehensive Overview of 3-METHYL-5-[(E)-MORPHOLINOMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE (CAS No. 866131-84-2)

3-METHYL-5-[(E)-MORPHOLINOMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE (CAS No. 866131-84-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique thiazolidine-2,4-dione core and morpholine substituent, exhibits versatile chemical properties that make it valuable for drug discovery and material science applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its structural similarity to known pharmacophores.

The molecular structure of 3-METHYL-5-[(E)-MORPHOLINOMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE combines a thiazolidinedione ring with a morpholine moiety, creating a hybrid system with distinct electronic and steric properties. This combination is often explored in the development of enzyme inhibitors and receptor modulators, particularly in metabolic disease research. The E-configuration of the morpholinomethylidene group adds to the compound's stereochemical complexity, which is crucial for its interaction with biological targets.

In recent years, thiazolidinedione derivatives like 3-METHYL-5-[(E)-MORPHOLINOMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE have been investigated for their potential in addressing global health challenges, including diabetes and inflammatory disorders. The presence of the morpholine ring enhances the compound's solubility and bioavailability, making it an attractive candidate for medicinal chemistry applications. Researchers are particularly interested in its structure-activity relationships and how modifications to its core structure might yield novel therapeutic agents.

The synthesis of 3-METHYL-5-[(E)-MORPHOLINOMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE typically involves multi-step organic reactions, with careful control of reaction conditions to maintain the E-configuration of the exocyclic double bond. Modern synthetic approaches often employ catalytic methods and green chemistry principles to improve yield and reduce environmental impact. The compound's purity and stability are critical factors for research applications, requiring specialized analytical techniques such as HPLC and NMR for characterization.

Beyond pharmaceutical applications, 3-METHYL-5-[(E)-MORPHOLINOMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE has shown promise in materials science. Its conjugated system and heteroatom-rich structure make it interesting for developing organic semiconductors and coordination complexes. Researchers are exploring its potential in optoelectronic devices and as a building block for functional materials with tailored properties.

The global market for specialized heterocyclic compounds like 3-METHYL-5-[(E)-MORPHOLINOMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE is expanding, driven by increasing R&D investments in drug discovery and advanced materials. Suppliers and manufacturers are focusing on improving synthetic methodologies and scale-up processes to meet growing demand from academic and industrial researchers. Quality control and regulatory compliance remain paramount considerations for commercial production.

Recent scientific literature highlights novel applications of thiazolidinedione derivatives in addressing emerging health concerns, positioning 3-METHYL-5-[(E)-MORPHOLINOMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE as a compound of ongoing interest. Its structural features align with current trends in fragment-based drug design and multitarget therapeutics, making it relevant to contemporary drug discovery paradigms. Researchers continue to investigate its pharmacokinetic properties and potential therapeutic indications.

For laboratories working with 3-METHYL-5-[(E)-MORPHOLINOMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE, proper handling and storage are essential to maintain compound integrity. While not classified as hazardous, standard laboratory safety protocols should be followed when handling this chemical. Researchers frequently inquire about its solubility characteristics, stability under various conditions, and compatibility with common reagents - all important considerations for experimental design.

The future research directions for 3-METHYL-5-[(E)-MORPHOLINOMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE may include exploration of its biological activity spectrum, development of analogues with improved properties, and investigation of its mechanisms of action at molecular levels. As computational chemistry and AI-assisted drug design advance, this compound may serve as a valuable template for virtual screening and molecular modeling studies.

In conclusion, 3-METHYL-5-[(E)-MORPHOLINOMETHYLIDENE]-1,3-THIAZOLANE-2,4-DIONE (CAS No. 866131-84-2) represents an important heterocyclic compound with diverse potential applications in pharmaceutical research and materials science. Its unique structural features and adaptable chemistry continue to make it a subject of scientific interest, particularly in the context of developing solutions for contemporary health and technology challenges.